Cas no 1242156-53-1 (6-cyclopropyl-8-fluoro-1,2-dihydroisoquinolin-1-one)

• Product Name: 6-cyclopropyl-8-fluoro-1,2-dihydroisoquinolin-1-one
• CAS No: 1242156-53-1
• MF: C₁₂H₁₀FNO
• MW: 203.212306499481
• MDL: MFCD22572858
• CID: 3166624
• PubChem ID: 59473761
• Update Time: 2025-09-26

6-cyclopropyl-8-fluoro-1,2-dihydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Isoquinolinone, 6-cyclopropyl-8-fluoro-
• 6-cyclopropyl-8-fluoroisoquinolin-1(2H)-one
• 6-cyclopropyl-8-fluoro-2H-isoquinolin-1-one
• 6-cyclopropyl-8-fluoro-1,2-dihydroisoquinolin-1-one
• ZB0312
• 6-cyclopropyl-8-fluoroisoquinolin-1-ol
• 6-cyclopropyl-8-fluoroisoquinolin-1 (2H)-one
• 1242156-53-1
• CS-M3144
• EN300-200904
• SY253890
• MFCD22572858
• DB-113981
• SCHEMBL1725900
• LDOIRSRUYDIUTP-UHFFFAOYSA-N
• AKOS025396119
• AS-43436
• SCHEMBL16763553
• AC-37305

• MDL： MFCD22572858
• Inchi： 1S/C12H10FNO/c13-10-6-9(7-1-2-7)5-8-3-4-14-12(15)11(8)10/h3-7H,1-2H2,(H,14,15)
• InChI Key： LDOIRSRUYDIUTP-UHFFFAOYSA-N
• SMILES： FC1C2C(NC=CC=2C=C(C=1)C1CC1)=O

Computed Properties

• Exact Mass: 203.074642105 g/mol
• Monoisotopic Mass: 203.074642105 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.1
• Molecular Weight: 203.21